Cas no 235101-49-2 (2-Iodo-3-(trifluoromethoxy)nitrobenzene)

• Product Name: 2-Iodo-3-(trifluoromethoxy)nitrobenzene
• CAS No: 235101-49-2
• MF: C₇H₃F₃INO₃
• MW: 333.003304719925
• CID: 4711617
• Update Time: 2023-08-16

2-Iodo-3-(trifluoromethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3-(trifluoromethoxy)nitrobenzene
• 2-Iodo-3-(trifluoromethoxy)nitrobenzene

• Inchi： 1S/C7H3F3INO3/c8-7(9,10)15-5-3-1-2-4(6(5)11)12(13)14/h1-3H
• InChI Key： XHANMWXKXMJEPY-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Topological Polar Surface Area: 55